89312-73-2(2-Bromo-N-(4-ethylphenyl)propanamide) Price
This page is the exclusive Price page for 89312-73-2(2-Bromo-N-(4-ethylphenyl)propanamide).
This page is dedicated to presenting you with the most accurate and real-time updated Price information about this important compound,thereby providing a strong basis for you when making relevant purchasing decisions and helping you understand the market Price dynamics more comprehensively and clearly.
2-Bromo-N-(4-ethylphenyl)propanamide Price
| Related Categories | No. | Brand | Purity | Specification | Price | Update time | Buy |
|---|---|---|---|---|---|---|---|
| TRC | B189095-500mg | trc | 500mg | $ 375.00 | 07 Jun. 2022 | ||
| TRC | B189095-1000mg | trc | 1g | $ 620.00 | 07 Jun. 2022 | ||
| TRC | B189095-2500mg | trc | 2500mg | $ 1240.00 | 07 Jun. 2022 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1396664-1g | le yan | 98% | 1g | ¥1723.00 | 26 Apr. 2024 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1396664-5g | le yan | 98% | 5g | ¥4440.00 | 26 Apr. 2024 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1396664-10g | le yan | 98% | 10g | ¥9255.00 | 26 Apr. 2024 | |
| abcr | AB561713-500mg | abcr | 500mg | €205.00 | 15 Apr. 2025 | ||
| abcr | AB561713-1g | abcr | 1g | €237.00 | 15 Apr. 2025 | ||
| abcr | AB561713-5g | abcr | 5g | €637.00 | 15 Apr. 2025 | ||
| Ambeed | A1418639-1g | ambeed | 95% | 1g | $168.0 | 15 Apr. 2025 |
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Audited Supplier
Gold Member
CN Supplier
Reagent
Company nature: Private enterprises
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Audited Supplier
Gold Member
CN Supplier
Reagent
Company nature: Private enterprises
Changzhou Guanjia Chemical Co., Ltd
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
Jinan Hanyu Chemical Co.,Ltd.
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
SHOCHEM(SHANGHAI) CO.,lTD
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises